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Compound of Interest

Compound Name: Ritivixibat

Cat. No.: B10860849

Disclaimer: As Ritivixibat is an investigational drug in clinical development, a specific Safety
Data Sheet (SDS) is not publicly available. The following guidelines are based on best
practices for handling potentially potent pharmaceutical compounds in a research setting. A
thorough risk assessment should be conducted by your institution's Environmental Health and
Safety (EHS) department before handling this compound.

Personal Protective Equipment (PPE)

Given the unknown toxicological profile of Ritivixibat, a conservative approach to personal
protection is warranted. The following table summarizes the recommended PPE for handling
Ritivixibat powder and solutions.
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Operation

PPE Component

Specification Purpose

Handling Powder
(e.g., weighing,
aliquoting)

Primary Engineering

Control

To provide primary
Chemical Fume Hood containment and
or Glove Box prevent inhalation of

airborne particles.

Respiratory Protection

N95 Respirator
(minimum); Powered
Air-Purifying
Respirator (PAPR)
recommended for
higher quantities or

longer durations.[1][2]

To protect against
inhalation of fine

particles.

Eye Protection

Chemical Splash
Goggles

To provide a seal
around the eyes and
protect against
splashes and airborne

particles.[3]

Hand Protection

Double Gloving (e.g.,

nitrile gloves)

To provide a barrier
against skin contact
and prevent

contamination.

Body Protection

Disposable Lab Coat
or Coverall (e.g.,
Tyvek®) with long
sleeves and tight
cuffs.[4]

To protect skin and
personal clothing from

contamination.

Foot Protection

Closed-toe shoes and
disposable shoe

covers.[3]

To prevent
contamination of
personal footwear and

the surrounding area.

Handling Solutions

Primary Engineering

Control

To protect against
Chemical Fume Hood inhalation of aerosols

and splashes.
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Generally not required
Respiratory Protection if handled in a certified  N/A

chemical fume hood.

Safety Glasses with
side shields
) (minimum); Chemical To protect eyes from
Eye Protection
Splash Goggles for splashes.
larger volumes or

splash risk.[3]

) Nitrile Gloves (single To protect hands from
Hand Protection ) )
pair) chemical contact.

) To protect skin and
Body Protection Lab Coat )
personal clothing.

] Standard laboratory
Foot Protection Closed-toe shoes )
practice.

Operational Plan: Handling Ritivixibat

A systematic approach is crucial when working with investigational compounds. The following
workflow outlines the key steps for handling Ritivixibat from receipt to preparation.
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Caption: Workflow for Handling Ritivixibat
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Experimental Protocol: Reconstitution of Ritivixibat Powder

o Preparation: Don all required PPE for handling powder as specified in the table above.
Ensure a certified chemical fume hood is operational.

o Decontamination: Wipe down the work surface of the fume hood with an appropriate
cleaning agent (e.g., 70% ethanol).

o Tare Weighing: Place a weigh boat on a calibrated analytical balance and tare to zero.

» Dispensing: Carefully dispense the desired amount of Ritivixibat powder onto the weigh
boat.

o Solubilization: Transfer the powder to an appropriate container for solubilization. Add the
desired solvent and mix until the compound is fully dissolved.

o Labeling: Clearly label the container with the compound name, concentration, solvent, date,
and your initials.

o Cleanup: Decontaminate all surfaces and equipment used.

o PPE Disposal: Carefully doff and dispose of all contaminated PPE in the designated
hazardous waste container.

Disposal Plan

All waste generated from handling Ritivixibat, including unused compound, contaminated
labware, and PPE, must be treated as hazardous waste.[5][6]
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. ) Labeling Final Disposal
Waste Type Disposal Container .
Requirements Method
"HAZARDOUS _ . _
) o o Incineration via a
) Lined, rigid, and WASTE," "Ritivixibat," )
Solid Waste _ , licensed hazardous
sealable container. and other chemical
] waste vendor.[5][7]
constituents.[5]
"HAZARDOUS
Sealable, compatible WASTE," "Ritivixibat," Incineration via a
Liquid Waste container (e.g., glass solvent name, and licensed hazardous
or plastic).[5] approximate waste vendor.
concentrations.
) "HAZARDOUS Incineration via a
Puncture-resistant _
Sharps WASTE," "SHARPS," licensed hazardous

sharps container.

and "Ritivixibat."

waste vendor.

The following diagram illustrates the general workflow for the disposal of Ritivixibat waste.
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Caption: Disposal Workflow for Ritivixibat Waste

Disposal Protocol:

* Segregation: At the point of generation, segregate waste into solid, liquid, and sharps
categories.

o Containment: Place waste into the appropriate, designated containers. Do not overfill
containers.
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e Labeling: Ensure all containers are clearly and accurately labeled with "HAZARDOUS
WASTE" and the chemical contents.[5]

» Storage: Store sealed waste containers in a designated Satellite Accumulation Area (SAA)
until they are collected by your institution's EHS department.[5]

» Collection: Follow your institutional procedures for scheduling a hazardous waste pickup. Do
not dispose of any Ritivixibat waste down the drain or in the regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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